Cas no 339012-78-1 (4-[(4,6-dimethylpyrimidin-2-yl)carbamoyl]-5-methyl-1,2-oxazole-3-carboxylic acid)

• Product Name: 4-[(4,6-dimethylpyrimidin-2-yl)carbamoyl]-5-methyl-1,2-oxazole-3-carboxylic acid
• CAS No: 339012-78-1
• CID: 4648393
• Update Time: 2025-11-01

4-[(4,6-dimethylpyrimidin-2-yl)carbamoyl]-5-methyl-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-([(4,6-DIMETHYL-2-PYRIMIDINYL)AMINO]CARBONYL)-5-METHYL-3-ISOXAZOLECARBOXYLIC ACID
• 4-[(4,6-dimethylpyrimidin-2-yl)carbamoyl]-5-methyl-1,2-oxazole-3-carboxylic acid
• 3-Isoxazolecarboxylic acid, 4-[[(4,6-dimethyl-2-pyrimidinyl)amino]carbonyl]-5-methyl-

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives

Additional information on 4-[(4,6-dimethylpyrimidin-2-yl)carbamoyl]-5-methyl-1,2-oxazole-3-carboxylic acid

Comprehensive Overview of 4-[(4,6-dimethylpyrimidin-2-yl)carbamoyl]-5-methyl-1,2-oxazole-3-carboxylic acid (CAS No. 339012-78-1)

4-[(4,6-dimethylpyrimidin-2-yl)carbamoyl]-5-methyl-1,2-oxazole-3-carboxylic acid (CAS No. 339012-78-1) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This compound, characterized by its unique molecular structure combining a pyrimidine ring and an oxazole moiety, exhibits potential applications in drug development and crop protection. Researchers are particularly interested in its role as a carboxylic acid derivative, which may contribute to its bioactivity and solubility properties.

The growing interest in heterocyclic compounds like 4-[(4,6-dimethylpyrimidin-2-yl)carbamoyl]-5-methyl-1,2-oxazole-3-carboxylic acid aligns with current trends in sustainable agriculture and precision medicine. With increasing global concerns about pesticide resistance and the need for novel agrochemicals, this compound's structural features make it a candidate for further investigation. Similarly, in pharmaceutical research, the search for new molecular scaffolds with improved pharmacokinetic properties has put such multifunctional heterocycles in the spotlight.

From a chemical perspective, the presence of both carbamoyl and carboxylic acid functional groups in CAS 339012-78-1 suggests interesting reactivity patterns. These groups potentially allow for various derivatization strategies, making the compound valuable for structure-activity relationship studies. Recent publications have highlighted similar pyrimidine-oxazole hybrids as promising leads for developing enzyme inhibitors, particularly in metabolic pathways relevant to both human health and plant physiology.

The synthesis of 4-[(4,6-dimethylpyrimidin-2-yl)carbamoyl]-5-methyl-1,2-oxazole-3-carboxylic acid typically involves multi-step organic reactions, with careful control of reaction conditions to ensure proper regioselectivity and yield. Analytical characterization of this compound generally employs advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography when crystalline forms are obtainable. These methods confirm the structural integrity and purity of the material, which is crucial for subsequent biological evaluation.

In the context of current research trends, scientists are particularly interested in how modifications to the dimethylpyrimidine or methyloxazole components might enhance the compound's properties. Computational chemistry approaches, including molecular docking and QSAR modeling, are being employed to predict potential interactions with biological targets. This aligns with the broader movement toward computer-aided drug design and rational agrochemical development that dominates modern research methodologies.

The stability profile of CAS 339012-78-1 under various environmental conditions represents another area of investigation. Understanding its photostability, hydrolytic stability, and thermal stability is essential for potential practical applications. Recent studies on similar compounds suggest that the oxazole-carboxylic acid moiety may contribute to improved stability compared to simpler heterocyclic systems, though this requires empirical verification for this specific molecule.

From a commercial perspective, the availability of 4-[(4,6-dimethylpyrimidin-2-yl)carbamoyl]-5-methyl-1,2-oxazole-3-carboxylic acid remains limited to research quantities, reflecting its status as a specialty chemical for investigative purposes. Suppliers typically provide it with detailed certificates of analysis, and pricing reflects the complexity of its synthesis. The compound's structure-activity relationship potential makes it valuable for organizations engaged in lead optimization programs across multiple industries.

Environmental and toxicological assessments of pyrimidine-oxazole derivatives like 339012-78-1 are becoming increasingly important in light of regulatory requirements. While specific data for this compound may be limited, the scientific community is developing improved predictive toxicology models that can estimate potential hazards based on structural features. This aligns with the green chemistry movement and the push for more sustainable chemical solutions in all applied fields.

Future research directions for 4-[(4,6-dimethylpyrimidin-2-yl)carbamoyl]-5-methyl-1,2-oxazole-3-carboxylic acid may explore its potential as a molecular scaffold for diverse applications. The compound's balanced lipophilicity profile and hydrogen bonding capacity suggest it could serve as a versatile intermediate in designing compounds with tailored properties. As synthetic methodologies advance and biological screening becomes more sophisticated, the full potential of this interesting heterocyclic system may be realized.

In conclusion, CAS 339012-78-1 represents an intriguing example of modern heterocyclic chemistry with potential across multiple disciplines. Its unique combination of pyrimidine and oxazole rings, coupled with reactive carbamoyl and carboxylic acid functionalities, makes it a valuable subject for continued research. As scientific understanding of such molecular architectures deepens, compounds like 4-[(4,6-dimethylpyrimidin-2-yl)carbamoyl]-5-methyl-1,2-oxazole-3-carboxylic acid will likely play important roles in addressing contemporary challenges in health and agriculture.